Cas no 2055855-82-6 (4-iodo-3-methyl-1H-pyrazol-5-amine)

• Product Name: 4-iodo-3-methyl-1H-pyrazol-5-amine
• CAS No: 2055855-82-6
• MF: C₄H₆IN₃
• MW: 223.015012264252
• CID: 4634944
• Update Time: 2025-06-09

4-iodo-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 4-iodo-3-methyl-
• 4-iodo-3-methyl-1H-pyrazol-5-amine

• Inchi： 1S/C4H6IN3/c1-2-3(5)4(6)8-7-2/h1H3,(H3,6,7,8)
• InChI Key： FXVKMQDLYRBZPP-UHFFFAOYSA-N
• SMILES： N1C(N)=C(I)C(C)=N1

Additional information on 4-iodo-3-methyl-1H-pyrazol-5-amine

Recent Advances in the Application of 4-iodo-3-methyl-1H-pyrazol-5-amine (CAS: 2055855-82-6) in Chemical Biology and Pharmaceutical Research

The compound 4-iodo-3-methyl-1H-pyrazol-5-amine (CAS: 2055855-82-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic amine, characterized by its pyrazole core and iodine substitution, serves as a crucial building block in the synthesis of biologically active molecules. Recent studies have highlighted its potential as a key intermediate in the development of kinase inhibitors, antimicrobial agents, and other therapeutic compounds.

One of the most notable advancements involving 4-iodo-3-methyl-1H-pyrazol-5-amine is its role in the synthesis of novel kinase inhibitors. Kinases are pivotal targets in cancer therapy, and the pyrazole scaffold has been extensively explored for its ability to modulate kinase activity. Researchers have successfully incorporated this compound into the design of selective inhibitors targeting specific kinases, such as JAK2 and EGFR, which are implicated in various malignancies. The iodine atom at the 4-position provides a handle for further functionalization via cross-coupling reactions, enabling the rapid diversification of the molecular scaffold.

In addition to its applications in oncology, 4-iodo-3-methyl-1H-pyrazol-5-amine has shown promise in the development of antimicrobial agents. Recent studies have demonstrated its efficacy as a precursor for the synthesis of pyrazole-based compounds with potent activity against drug-resistant bacterial strains. The presence of the amino group at the 5-position allows for the introduction of various substituents, enhancing the compound's ability to interact with bacterial targets. This adaptability makes it a valuable tool in the fight against emerging antimicrobial resistance.

Furthermore, the compound's utility extends to the field of chemical biology, where it has been employed as a probe for studying protein-ligand interactions. Its unique structural features enable the development of fluorescent or photoaffinity labels, facilitating the visualization and characterization of biological targets. Recent work has utilized 4-iodo-3-methyl-1H-pyrazol-5-amine to create activity-based probes for enzymes such as proteases and phosphatases, providing insights into their mechanisms of action and potential therapeutic modulation.

The synthesis and optimization of 4-iodo-3-methyl-1H-pyrazol-5-amine have also been the focus of recent research. Advances in catalytic methods, including palladium-catalyzed cross-coupling reactions, have improved the efficiency and scalability of its production. These developments are critical for ensuring the compound's availability for large-scale pharmaceutical applications. Additionally, computational studies have been employed to predict its reactivity and guide the design of derivatives with enhanced pharmacological properties.

In conclusion, 4-iodo-3-methyl-1H-pyrazol-5-amine (CAS: 2055855-82-6) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development to antimicrobial agent design and chemical probe synthesis. Ongoing research continues to uncover new opportunities for this molecule, underscoring its importance in advancing therapeutic innovation. Future studies are expected to further elucidate its potential and expand its utility in addressing unmet medical needs.